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Compound of Interest

Compound Name: Vinyl phenyl acetate

Cat. No.: B102308 Get Quote

A comprehensive review of the kinetic data for the hydrolysis of vinyl phenyl acetate did not

yield specific experimental studies for this compound. However, to provide valuable insights for

researchers, scientists, and drug development professionals, this guide offers a comparative

analysis of the hydrolysis kinetics of two structurally related esters: vinyl acetate and phenyl

acetate. The following sections detail the experimental data, protocols, and reaction

mechanisms for the hydrolysis of these compounds.

Kinetic Data for Vinyl Acetate Hydrolysis
The hydrolysis of vinyl acetate has been studied under various conditions, primarily focusing on

acid-catalyzed and enzyme-catalyzed reactions.
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Catalyst/Condition Kinetic Parameters Comments

Acid (6% H₂SO₄) 75% faster than ethyl acetate

Hydrolyzes primarily by the

same mechanism as ethyl

acetate.[1]

Acid (Variable H₂SO₄)

The alternative ASe2

mechanism becomes more

significant at higher acid

concentrations.[1]

-

Oral Mucosa Homogenates

(Rat)

Vmax: 90 nmol/min, Km: 0.5

mM

Activity was highest in the

dorsal interior region of the

oral cavity.[2]

Oral Mucosa Homogenates

(Mouse)

Vmax: 6 nmol/min, Km: 0.9

mM

Activity was highest in the

dorsal interior region of the

oral cavity.[2]

Poly(vinyl acetate) (Acid-

catalyzed)

Rate constant: 1.2 x 10⁻²

hour⁻¹ (at 35°C)

Follows a pseudo-first-order

rate law.[3]

Kinetic Data for Phenyl Acetate Hydrolysis
The hydrolysis of phenyl acetate is often studied under neutral, base-catalyzed, or acetate-

catalyzed conditions.
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Catalyst/Condition Kinetic Parameters Comments

Acetate Buffer (pH 5)

Activation energies decrease

with increasing acetate

concentration.[4]

The reaction is characterized

by a very low rate in non-

irradiated environments.[4]

Base-catalyzed (pH 6.3) - The reaction is first-order.[5]

Base-catalyzed (pH 6) Ea: 78.0 kJ/mol, ln A: 22.9
Arrhenius parameters

determined for fluids.[5]

Base-catalyzed (pH 7) Ea: 77.0 kJ/mol, ln A: 23.7
Arrhenius parameters

determined for fluids.[5]

Heterogeneous (in presence of

crushed sandstone)

Reaction rate increased

dramatically.

The catalytic effect develops

slowly.[5]

Experimental Protocols
Vinyl Acetate Hydrolysis
Acid-Catalyzed Hydrolysis Monitoring: The kinetics of the acid-catalyzed hydrolysis of vinyl

acetate can be monitored by observing the change in the ultraviolet (UV) spectrum due to the

formation of the product, acetaldehyde.[1] The reaction is typically carried out in a temperature-

controlled environment, with measurements taken at 25.00 ± 0.02°C.[1]

Enzyme-Catalyzed Hydrolysis in Biological Samples: For studying the hydrolysis by

carboxylesterases in oral mucosa, the following protocol can be used:

Prepare homogenates of the specific tissue region (e.g., dorsal interior, dorsal tongue

surface).[2]

Incubate aliquots of the homogenates with varying concentrations of vinyl acetate (e.g., 0.05-

10 mM) for a set time, such as 30 minutes.[2]

Quantify the production of acetaldehyde using High-Performance Liquid Chromatography

(HPLC).[2]

Phenyl Acetate Hydrolysis
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Acetate-Catalyzed Hydrolysis in a Buffered Solution: The kinetic study of phenyl acetate

hydrolysis catalyzed by sodium acetate can be performed as follows:

Prepare a buffered aqueous solution of sodium acetate and acetic acid at a specific pH (e.g.,

pH=5).[4]

Since phenyl acetate is not soluble in water, a "master solution" can be prepared by

dissolving the ester in dioxane.[6]

Run the reaction at different temperatures (e.g., in the 293–318 K range) and at various

concentrations of sodium acetate and acetic acid.[4]

Monitor the reaction progress by taking samples at regular intervals and analyzing them

using a UV-Vis spectrophotometer. The concentration of phenyl acetate can be determined

by measuring the absorbance at two selected wavelengths (e.g., 258 nm and 279.5 nm) to

account for interference from the product (phenol).[6]

Base-Catalyzed Hydrolysis: The base-catalyzed hydrolysis of phenyl acetate can be

investigated with the following experimental setup:

Use a batch reactor with a temperature-controlled water bath.[5]

Employ a sodium citrate buffer solution to maintain a constant pH throughout the experiment.

[5]

Initiate the reaction by injecting phenyl acetate into the reactor.[5]

Continuously circulate the solution between the reaction chamber and a fluorescence

spectrophotometer to measure the concentration of the product, phenol, over time.[5]

Visualizing the Experimental Workflow
The following diagram illustrates a generalized experimental workflow for the kinetic study of

ester hydrolysis.

Caption: Experimental workflow for kinetic analysis of ester hydrolysis.
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Reaction Mechanisms
The hydrolysis of vinyl acetate and phenyl acetate proceed through different mechanisms,

primarily influenced by the reaction conditions.

Vinyl Acetate Hydrolysis
The acid-catalyzed hydrolysis of vinyl acetate can occur via two primary mechanisms[1]:

A-AC2 Mechanism: This is the typical mechanism for ester hydrolysis, involving the

protonation of the carbonyl oxygen, followed by the nucleophilic attack of water.

A-SE2 Mechanism: This alternative mechanism involves the rate-determining protonation of

the vinyl double bond. This pathway becomes more significant at higher acid concentrations.

[1]

Caption: Acid-catalyzed hydrolysis mechanisms of vinyl acetate.

Phenyl Acetate Hydrolysis
The hydrolysis of phenyl acetate, particularly under neutral to basic conditions, is typically

base-catalyzed. The overall reaction involves the nucleophilic attack of a hydroxide ion on the

carbonyl carbon of the ester, leading to the formation of phenol and an acetate ion.[5]

Caption: Base-catalyzed hydrolysis of phenyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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